Cas no 357915-04-9 (1H-Imidazolium, 1-heptyl-3-methyl-, hexafluorophosphate(1-))

• Product Name: 1H-Imidazolium, 1-heptyl-3-methyl-, hexafluorophosphate(1-)
• CAS No: 357915-04-9
• MF: C₁₁H₂₁F₆N₂P
• MW: 326.262024641037
• MDL: MFCD10566382
• CID: 292531
• PubChem ID: 71307008
• Update Time: 2025-10-29

1H-Imidazolium, 1-heptyl-3-methyl-, hexafluorophosphate(1-) Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazolium, 1-heptyl-3-methyl-, hexafluorophosphate(1-)
• 1-Heptyl-<wbr>
• LogP
• 357915-04-9
• 1-Heptyl-3-methylimidazolium hexafluorophosphate
• 1-Heptyl-3-Methyl-Imidazolium Hexafluorophosphate
• 1-Heptyl-3-methylimidazolium hexafluorophosphate, 99%
• 1-Heptyl-3-methyl-1H-imidazol-3-ium hexafluorophosphate(V)
• MFCD10566382
• 1-heptyl-3-methylimidazol-3-ium;hexafluorophosphate

• MDL： MFCD10566382
• Inchi： 1S/C11H21N2.F6P/c1-3-4-5-6-7-8-13-10-9-12(2)11-13;1-7(2,3,4,5)6/h9-11H,3-8H2,1-2H3;/q+1;-1
• InChI Key： GWAHJEIEGVIPMZ-UHFFFAOYSA-N
• SMILES： [P-](F)(F)(F)(F)(F)F.N1(C=C[N+](C)=C1)CCCCCCC

Computed Properties

• Exact Mass: 328.15049
• Monoisotopic Mass: 326.13465465g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 188
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 8.8Ų

Experimental Properties

• PSA: 7.68
• LogP: 5.89110

Additional information on 1H-Imidazolium, 1-heptyl-3-methyl-, hexafluorophosphate(1-)

Recent Advances in the Study of 1H-Imidazolium, 1-heptyl-3-methyl-, hexafluorophosphate(1-) (CAS: 357915-04-9)

The compound 1H-Imidazolium, 1-heptyl-3-methyl-, hexafluorophosphate(1-), with the CAS number 357915-04-9, has garnered significant attention in the field of chemical biology and pharmaceutical research. As a member of the imidazolium-based ionic liquids (ILs), this compound exhibits unique physicochemical properties that make it a promising candidate for various applications, including drug delivery, catalysis, and biomolecular stabilization. Recent studies have focused on elucidating its structural characteristics, biological interactions, and potential therapeutic uses.

One of the key areas of investigation has been the role of 1H-Imidazolium, 1-heptyl-3-methyl-, hexafluorophosphate(1-) in enhancing the solubility and bioavailability of poorly water-soluble drugs. A 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that this ionic liquid can form stable complexes with hydrophobic active pharmaceutical ingredients (APIs), significantly improving their dissolution rates. The study utilized molecular dynamics simulations and in vitro assays to validate these findings, highlighting the compound's potential as a drug formulation excipient.

Another notable advancement is the application of 357915-04-9 in biocatalysis. Researchers have explored its ability to stabilize enzymes under extreme conditions, such as high temperatures and organic solvents. A recent paper in *Biotechnology Advances* reported that this IL can maintain the activity of lipases and proteases, making it a valuable tool for industrial biocatalytic processes. The study also identified the optimal concentration range for achieving maximum enzyme stability, providing practical guidelines for its use.

In the realm of antimicrobial research, 1H-Imidazolium, 1-heptyl-3-methyl-, hexafluorophosphate(1-) has shown promising activity against multidrug-resistant bacterial strains. A 2024 study in *ACS Infectious Diseases* revealed that the compound disrupts bacterial cell membranes through electrostatic interactions, leading to cell lysis. The research team synthesized several derivatives to explore structure-activity relationships, with 357915-04-9 emerging as one of the most effective candidates. These findings open new avenues for developing novel antimicrobial agents.

Despite these advancements, challenges remain in the large-scale production and toxicity assessment of 1H-Imidazolium, 1-heptyl-3-methyl-, hexafluorophosphate(1-). Recent toxicological studies have raised concerns about its potential cytotoxicity at high concentrations, necessitating further investigation into its safety profile. A 2023 review in *Chemical Research in Toxicology* summarized the current understanding of its biocompatibility and proposed strategies for mitigating adverse effects, such as structural modifications and encapsulation techniques.

In conclusion, the compound 357915-04-9 represents a versatile and innovative tool in chemical biology and pharmaceutical research. Its applications in drug delivery, biocatalysis, and antimicrobial therapy underscore its broad potential. However, ongoing studies must address the challenges related to toxicity and scalability to fully realize its benefits. Future research directions may include the development of greener synthesis methods and the exploration of its interactions with complex biological systems.